[3-(3-methoxybenzyl)-1-(4-methoxybenzyl)-3-piperidinyl]methanol

• IUPAC Name: [3-[(3-methoxyphenyl)methyl]-1-[(4-methoxyphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C22H29NO3/c1-25-20-9-7-18(8-10-20)15-23-12-4-11-22(16-23,17-24)14-19-5-3-6-21(13-19)26-2/h3,5-10,13,24H,4,11-12,14-17H2,1-2H3
• InChI Key: JBJFBHVSZNDSCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCCC(C2)(CC3=CC(=CC=C3)OC)CO
• Molecular Formula: C22H29NO3
• Molecular Weight: 355.5 g/mol

Description

The compound “[3-(3-methoxybenzyl)-1-(4-methoxybenzyl)-3-piperidinyl]methanol” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other biologically active compounds. The molecule also contains methoxybenzyl groups, which are aromatic rings with methoxy (-OCH3) and benzyl (-CH2C6H5) substituents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a common feature in many alkaloids and pharmaceuticals. The methoxybenzyl groups would contribute to the overall polarity of the molecule and could influence its solubility and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The methoxy groups might be susceptible to demethylation under certain conditions. The piperidine ring could potentially undergo reactions at the nitrogen atom, such as protonation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar methoxy groups and the piperidine ring could impact properties such as solubility, melting point, and boiling point.

Future Directions

The study of new piperidine derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research could explore the biological activity of this compound, its mechanism of action, and potential applications in medicine or other fields.